Social Depression Model: Selection Advantage Over 5e
In the original lead identification study, compounds 5c, 5e, and 5f were all initially identified as possessing antidepressant/anxiolytic properties in primary in vivo screens. However, only 5c and 5f were subsequently advanced to the social depression model in mice—a higher-tier, translational assay of chronic psychosocial stress [1]. Compound 5e did not qualify for this advanced evaluation. At 10 mmol/kg administered orally (p.o./i.g.), 5c increased motor and tentative search activity, elevated interaction frequency, and improved sucrose preference scores compared to untreated socially depressed controls [2]. This selection represents a direct intra-study gatekeeping decision based on differential efficacy.
| Evidence Dimension | Advancement to social depression model (binary selection criterion within the same study) |
|---|---|
| Target Compound Data | Compound 5c: Advanced to social depression model; 10 mmol/kg p.o. produced significant increases in motor activity, tentative search behavior, interaction frequency, and sucrose preference vs. depressed controls |
| Comparator Or Baseline | Compound 5e: NOT advanced to social depression model (failed to meet selection threshold in primary screens) |
| Quantified Difference | Qualitative gatekeeping decision: 5c passed; 5e did not. Only 2 of 3 lead compounds (5c and 5f) were selected for the social depression paradigm. |
| Conditions | In vivo mouse model of social depression (chronic psychosocial stress paradigm); oral (p.o./i.g.) administration at 10 mmol/kg [1][2] |
Why This Matters
Procuring 5e as a substitute for 5c introduces risk of investing in a compound that was explicitly deprioritized by the original investigators based on inferior performance, undermining experimental reproducibility in social defeat-based depression models.
- [1] Fioravanti R, Proia E, Tyurenkov IN, et al. Pyrimidine thioethers: A novel class of antidepressant agents, endowed with anxiolytic, performance enhancing and nootropic activity. Eur J Med Chem. 2023 Jan 5;245(Pt 2):114902. PMID: 36403514. View Source
- [2] MedChemExpress. Antidepressant agent 3 (HY-151951) – In Vivo Activity Data (compound 5c, 10 mmol/kg i.g., social depression mouse model). Accessed 2026. View Source
